Cas no 88040-06-6 (2H-1-Benzopyran, 6-chloro-3,4-dihydro-3-phenyl-)

• Product Name: 2H-1-Benzopyran, 6-chloro-3,4-dihydro-3-phenyl-
• CAS No: 88040-06-6
• MF: C₁₅H₁₃ClO
• MW: 244.716123342514
• CID: 647639
• PubChem ID: 500473
• Update Time: 2025-04-19

2H-1-Benzopyran, 6-chloro-3,4-dihydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran, 6-chloro-3,4-dihydro-3-phenyl-
• 6-chloro-3-phenyl-3,4-dihydro-2H-chromene
• 6-chloro-3-phenyl-chromane
• DTXSID40333329
• SCHEMBL10536098
• 88040-06-6

• Inchi： 1S/C15H13ClO/c16-14-6-7-15-12(9-14)8-13(10-17-15)11-4-2-1-3-5-11/h1-7,9,13H,8,10H2
• InChI Key： BBODCUVKQGAZAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC(C1C=CC=CC=1)CO2

Computed Properties

• Exact Mass: 244.0654927g/mol
• Monoisotopic Mass: 244.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans